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Compound of Interest

Compound Name: Calcium nitrate trihydrate

CAS No.: 15842-29-2

Cat. No.: B579515

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization

of calcium nitrate trihydrate (Ca(NO₃)₂·3H₂O). It details established synthesis protocols,

outlines key characterization techniques, and presents relevant quantitative data in a structured

format. This document is intended to serve as a practical resource for researchers, scientists,

and professionals in drug development who require a thorough understanding of this

compound's properties and preparation.

Introduction
Calcium nitrate and its hydrates are inorganic compounds with significant applications in

various fields, including agriculture, materials science, and pharmaceuticals. The trihydrate

form, in particular, is a stable crystalline solid that can serve as a precursor for the synthesis of

other calcium-containing materials. A precise understanding of its synthesis and a thorough

characterization are crucial for its effective utilization. This guide provides detailed
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methodologies for the preparation of calcium nitrate trihydrate and its analysis using modern

analytical techniques.

Synthesis of Calcium Nitrate Trihydrate
The most common and straightforward method for synthesizing calcium nitrate is through the

neutralization reaction of a calcium source with nitric acid. The resulting hydrated form can be

controlled by the crystallization conditions.

Synthesis via Reaction of Calcium Carbonate with Nitric
Acid
A widely used laboratory-scale synthesis involves the reaction of calcium carbonate (CaCO₃)

with nitric acid (HNO₃).[1][2] The reaction proceeds with the evolution of carbon dioxide gas.

Reaction: CaCO₃(s) + 2HNO₃(aq) → Ca(NO₃)₂(aq) + H₂O(l) + CO₂(g)

Reaction Setup: In a well-ventilated fume hood, place a magnetic stir bar in a 500 mL

beaker.

Reagents: Add 100 mL of 4 M nitric acid to the beaker.

Reaction: While stirring, slowly add 20.0 g of powdered calcium carbonate in small portions

to control the effervescence.

Completion: Continue adding calcium carbonate until no more gas evolves and a slight

excess of unreacted solid remains, ensuring all the acid has been consumed.

Filtration: Filter the warm solution to remove the excess calcium carbonate.

Crystallization: Transfer the filtrate to an evaporating dish and heat gently on a water bath to

concentrate the solution. To obtain the trihydrate, the solution should be saturated at

approximately 50°C.[3]

Isolation: Cool the concentrated solution to around 45°C and seed with a crystal of calcium
nitrate trihydrate, if available. Allow the solution to cool slowly to room temperature, which

will induce the crystallization of the trihydrate.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b579515/docs?utm_src=pdf-body#synthesis-and-characterization-of-calcium-nitrate-trihydrate-an-in-depth-technical-guide
https://www.benchchem.com/product/b579515/docs?utm_src=pdf-body#synthesis-and-characterization-of-calcium-nitrate-trihydrate-an-in-depth-technical-guide
https://www.semanticscholar.org/paper/Raman-and-Infrared-Spectral-Studies-of-Aqueous-Irish-Walrafen/104d05fc3dd40078efa14472c735e168e40002c9
https://edu.rsc.org/download?ac=12713
https://datapdf.com/crystallography-of-the-hydrates-of-calcium-nitrate.html
https://www.benchchem.com/product/b579515/docs?utm_src=pdf-body#synthesis-and-characterization-of-calcium-nitrate-trihydrate-an-in-depth-technical-guide
https://www.benchchem.com/product/b579515/docs?utm_src=pdf-body#synthesis-and-characterization-of-calcium-nitrate-trihydrate-an-in-depth-technical-guide
https://datapdf.com/crystallography-of-the-hydrates-of-calcium-nitrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: Collect the crystals by filtration and dry them between sheets of filter paper. Store in

a desiccator to prevent deliquescence.

Synthesis via Reaction of Calcium Hydroxide with Nitric
Acid
An alternative method utilizes calcium hydroxide (Ca(OH)₂) as the calcium source. This

reaction is a direct acid-base neutralization.

Reaction: Ca(OH)₂(s) + 2HNO₃(aq) → Ca(NO₃)₂(aq) + 2H₂O(l)

Reaction Setup: In a fume hood, add 100 mL of 4 M nitric acid to a 500 mL beaker with a

magnetic stir bar.

Reaction: Slowly add 14.8 g of calcium hydroxide powder to the stirring nitric acid solution.

The reaction is exothermic.

Neutralization: Monitor the pH of the solution and continue adding small amounts of calcium

hydroxide until the pH is neutral (pH ≈ 7).

Filtration: Filter the solution to remove any unreacted calcium hydroxide.

Crystallization and Isolation: Follow steps 6-8 from the calcium carbonate protocol to obtain

crystals of calcium nitrate trihydrate.

Synthesis Workflow
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Synthesis Workflow for Calcium Nitrate Trihydrate
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Characterization Workflow for Calcium Nitrate Trihydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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